Cas no 412937-44-1 (2-(4-Amino-benzylidene)-1-aza-bicyclo[2.2.2]octan-3-one)

2-(4-Amino-benzylidene)-1-aza-bicyclo[2.2.2]octan-3-one structure
412937-44-1 structure
Product Name:2-(4-Amino-benzylidene)-1-aza-bicyclo[2.2.2]octan-3-one
CAS No:412937-44-1
MF:C14H16N2O
MW:228.289643287659
CID:1071372
PubChem ID:5409043
Update Time:2025-04-20

2-(4-Amino-benzylidene)-1-aza-bicyclo[2.2.2]octan-3-one Chemical and Physical Properties

Names and Identifiers

    • 2-(4-Amino-benzylidene)-1-aza-bicyclo[2.2.2]octan-3-one
    • 412937-44-1
    • SR-01000315460-1
    • SR-01000315460
    • (2E)-2-[(4-aminophenyl)methylidene]-1-azabicyclo[2.2.2]octan-3-one
    • AKOS000519499
    • MDL: MFCD00435797
    • Inchi: 1S/C14H16N2O/c15-12-3-1-10(2-4-12)9-13-14(17)11-5-7-16(13)8-6-11/h1-4,9,11H,5-8,15H2/b13-9+
    • InChI Key: HFTFDDLCBBJBSZ-UKTHLTGXSA-N
    • SMILES: O=C1/C(=C\C2C=CC(=CC=2)N)/N2CCC1CC2

Computed Properties

  • Exact Mass: 228.126263138g/mol
  • Monoisotopic Mass: 228.126263138g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 334
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 46.3Ų

2-(4-Amino-benzylidene)-1-aza-bicyclo[2.2.2]octan-3-one Security Information

  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT
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